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Compound of Interest

Compound Name:
(2-Cyclopentyl-2-

phenylethyl)amine

CAS No.: 175343-28-9

Cat. No.: B062102

Get Quote

Executive Summary
2-Cyclopentyl-2-phenylethylamine HCl (CAS 175343-28-9 for free base) is a lipophilic analog

of phenethylamine. Unlike its parent compound, which exhibits high water solubility (>500

mg/mL), the introduction of a cyclopentyl group at the

-position significantly increases the molecule's lipophilicity (LogP) and crystal lattice energy.

This guide addresses the specific solubility challenges posed by this structural modification.

While exact literature values for this specific analog are sparse, structural QSAR analysis

predicts a water solubility range of 10–50 mg/mL at neutral pH, significantly lower than simple

phenethylamines. This guide provides the definitive experimental protocols required to validate

this value for formulation and pharmacokinetic studies.

Physicochemical Characterization
Understanding the structural drivers of solubility is prerequisite to experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b062102#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Impact on Solubility

Chemical Structure
-Cyclopentyl-

-phenylethylamine HCl

High Lipophilicity: The

cyclopentyl ring adds ~5

carbons of hydrophobic bulk,

reducing water interaction

compared to PEA.

Molecular Weight ~225.76 g/mol (HCl salt)

Moderate MW favors

dissolution, but steric bulk

hinders solvation.

Predicted LogP ~3.2 - 3.8 (Free Base)

High LogP indicates poor

intrinsic aqueous solubility; salt

formation is critical for

bioavailability.

pKa (Predicted) ~9.5 – 9.8 (Amine)

Basic. Solubility is highly pH-

dependent. High solubility at

pH < 7.5; precipitates at pH >

8.0.

Melting Point
High (>200°C predicted for HCl

salt)

High lattice energy requires

significant solvation energy to

overcome, limiting saturation

concentration.

Structural Logic: The "Grease" Factor
The cyclopentyl group acts as a "grease ball" (lipophilic domain) attached to the ethylamine

backbone. While the hydrochloride salt form provides a charged, hydrophilic head group (

), the hydrophobic surface area of the cyclopentyl and phenyl rings competes against water
solvation.

Result: The compound behaves as an amphiphile. At high concentrations, it may exhibit self-

association or micelle-like behavior before precipitating.

Experimental Protocols for Solubility Determination
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As a Senior Scientist, I recommend avoiding "visual" solubility checks. They are subjective and

prone to error with amphiphilic salts. Use the Equilibrium Shake-Flask Method coupled with

HPLC-UV quantification.

Protocol A: Equilibrium Solubility (Shake-Flask)
Objective: Determine the thermodynamic solubility saturation point.

Reagents:

Deionized Water (pH 7.0)

Phosphate Buffer (pH 7.4)

0.1N HCl (Simulated Gastric Fluid)

Workflow:

Preparation: Add excess solid 2-cyclopentyl-2-phenylethylamine HCl to 5 mL of solvent in a

glass vial. (Start with ~50 mg).[1]

Equilibration: Agitate at 25°C for 24 hours. (Use a rotary shaker, not a stir bar, to avoid

grinding the crystal lattice).

Phase Separation: Filter supernatant through a 0.45 µm PVDF filter (low protein binding).

Analysis: Dilute filtrate 1:100 with mobile phase and inject into HPLC.

Protocol B: pH-Solubility Profiling
Objective: Define the pH at which the salt disproportionates to the insoluble free base.

Since the pKa is ~9.5, the solubility (

) follows the Henderson-Hasselbalch relationship:

pH 1.2 - 6.0: High solubility (Ionized form

dominates).
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pH > 8.0: Solubility drops exponentially as free base (

) forms.

Visualization of Methodologies
Diagram 1: Solubility Determination Workflow
This flowchart outlines the critical decision points in the solubility assay to ensure data integrity.
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Caption: Standard Operating Procedure for Thermodynamic Solubility Determination via

Shake-Flask Method.

Diagram 2: pH-Dependent Solubility Logic
This diagram illustrates the mechanism of precipitation for amine salts like 2-cyclopentyl-2-

phenylethylamine HCl.
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Caption: Mechanism of solubility loss for lipophilic amines as pH increases.

Analytical Method (HPLC-UV)
Do not rely on gravimetric analysis (weighing the residue) as it is prone to error from residual

solvent or hydrates.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.

Note: High organic content (e.g., 50% B) may be needed to elute the lipophilic cyclopentyl

moiety.

Detection: UV @ 210 nm (Amine absorption) or 254 nm (Phenyl ring).

Flow Rate: 1.0 mL/min.
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Conclusion & Recommendation
For 2-cyclopentyl-2-phenylethylamine HCl, the estimated water solubility is moderate (10–50

mg/mL). It is significantly less soluble than phenethylamine HCl due to the steric bulk of the

cyclopentyl group.

Critical Recommendation: Always maintain the pH of the solution below 6.0 during formulation.

If the pH drifts above 8.0, the compound will likely precipitate as an oily free base,

compromising dosing accuracy and bioavailability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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